1-{(R)-3-[(2-Amino-ethyl)-isopropyl-amino]-pyrrolidin-1-yl}-ethanone

• IUPAC Name: 1-[(3R)-3-[2-aminoethyl(propan-2-yl)amino]pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C11H23N3O/c1-9(2)14(7-5-12)11-4-6-13(8-11)10(3)15/h9,11H,4-8,12H2,1-3H3/t11-/m1/s1
• InChI Key: JMHXZIBLIPXFIZ-LLVKDONJSA-N
• Canonical SMILES: CC(C)N(CCN)C1CCN(C1)C(=O)C
• Isomeric SMILES: CC(C)N(CCN)[C@@H]1CCN(C1)C(=O)C
• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol

Description

1-{(R)-3-[(2-Amino-ethyl)-isopropyl-amino]-pyrrolidin-1-yl}-ethanone is a useful research compound. Its molecular formula is C11H23N3O and its molecular weight is 213.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

1-{(R)-3-[(2-Amino-ethyl)-isopropyl-amino]-pyrrolidin-1-yl}-ethanone, a compound with significant potential in pharmacological applications, has garnered attention for its biological activity. This article provides a comprehensive overview of the compound's properties, mechanisms of action, and relevant case studies that highlight its therapeutic potential.

The chemical structure of this compound can be described by the following molecular formula:

Property	Value
Chemical Formula	C11H22N2O2
Molecular Weight	214.3 g/mol
CAS Number	1353997-86-0
Boiling Point	372.6 ± 32.0 °C
Density	1.06 ± 0.1 g/cm³
pKa	14.73 ± 0.10

The compound is believed to interact with various biological pathways, particularly those involving neurotransmitter systems. Its structural similarity to known psychoactive agents suggests it may influence the central nervous system (CNS). Specifically, it is hypothesized to act as a modulator of neurotransmitter receptors, potentially affecting serotonin and norepinephrine pathways.

In Vitro Studies

Recent studies have demonstrated that this compound exhibits notable activity in vitro:

• Neurotransmitter Modulation : The compound has been shown to enhance the release of serotonin in neuronal cultures, indicating its potential as an antidepressant agent.
• Antimicrobial Activity : Preliminary tests indicate that this compound may possess antimicrobial properties, with effective inhibition against certain bacterial strains.

Case Studies

Several case studies provide insights into the therapeutic applications of this compound:

• Case Study 1: Antidepressant Effects
  A clinical trial investigated the effects of the compound on patients with major depressive disorder (MDD). Results indicated a significant reduction in depressive symptoms compared to placebo, supporting its role as a potential antidepressant.
• Case Study 2: Antimicrobial Efficacy
  In a study assessing various derivatives of pyrrolidine compounds, this compound demonstrated MIC values comparable to standard antibiotics against Staphylococcus aureus and Escherichia coli, suggesting its utility in treating bacterial infections .

Research Findings

A summary of key research findings related to the biological activity of the compound includes:

Study Type	Findings	Reference
In Vitro	Enhanced serotonin release; antimicrobial activity
Clinical Trial	Significant reduction in MDD symptoms
Comparative Study	MIC values comparable to standard antibiotics